2-(4-Bromo-2-methylphenyl)thiophene

• Molecular Formula: C11H9BrS
• Molecular Weight: 253.16 g/mol
• IUPAC Name: 2-(4-bromo-2-methylphenyl)thiophene
• InChI: InChI=1S/C11H9BrS/c1-8-7-9(12)4-5-10(8)11-3-2-6-13-11/h2-7H,1H3
• InChI Key: BICSGKFDFMLXCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)C2=CC=CS2

Description

2-(4-Bromo-2-methylphenyl)thiophene is a heterocyclic aromatic compound featuring a thiophene ring directly linked to a substituted phenyl group. The phenyl group is functionalized with a bromine atom at the 4-position and a methyl group at the 2-position. This structural arrangement confers unique electronic and steric properties, making the compound a valuable intermediate in organic synthesis, particularly in cross-coupling reactions for pharmaceuticals, agrochemicals, and materials science .

The bromine substituent enhances reactivity in metal-catalyzed coupling reactions (e.g., Suzuki-Miyaura), while the methyl group influences steric hindrance and solubility. The compound’s molecular formula is C₁₁H₉BrS, with a molar mass of 253.16 g/mol. Its structural complexity and functional groups position it as a precursor for bioactive molecules and advanced materials.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural and functional differences between 2-(4-Bromo-2-methylphenyl)thiophene and related compounds:

Compound Name	Structure	Key Substituents	Molecular Weight (g/mol)	Key Properties/Applications
2-(4-Bromo-2-methylphenyl)thiophene	Thiophene + 4-bromo-2-methylphenyl	Br (C4), CH₃ (C2 on phenyl)	253.16	Cross-coupling precursor; potential antimicrobial activity inferred from analogs .
4-Bromo-2-methylthiophene	Thiophene with Br (C4) and CH₃ (C2)	Br (C4), CH₃ (C2 on thiophene)	191.08	Simpler structure; used in organic electronics due to electron-withdrawing Br .
3-Bromo-2-methyl-5-(4-cyanophenyl)thiophene	Thiophene with Br (C3), CH₃ (C2), and 4-cyanophenyl (C5)	Br (C3), CH₃ (C2), CN (C5)	304.19	Electron-deficient; applications in optoelectronics .
N-(4-Bromophenyl)-2-(2-thienyl)acetamide	Acetamide linker between 4-bromophenyl and thiophene	Br (C4 on phenyl), thiophene (C2)	294.17	Demonstrated antimycobacterial activity; highlights role of thiophene in bioactivity .
4-Bromo-2-(chloromethyl)thiophene	Thiophene with Br (C4) and CH₂Cl (C2)	Br (C4), Cl-CH₂ (C2)	211.50	Reactive chloromethyl group enables further functionalization .

Key Observations:

• Substituent Position : The placement of bromine and methyl groups significantly affects reactivity. For example, bromine at the phenyl ring (as in the target compound) enhances stability in cross-coupling compared to bromine directly on the thiophene .
• Electronic Effects : Electron-withdrawing groups (e.g., Br, CN) on thiophene improve charge transport in materials science applications .